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Compound of Interest

Compound Name:
5-Bromo-2-

(methylsulphonyl)pyrimidine

Cat. No.: B182152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 5-Bromo-2-(methylsulphonyl)pyrimidine. The information is curated

for researchers and professionals in drug development and related scientific fields. Due to the

limited availability of specific quantitative stability data in public literature, this guide synthesizes

information from safety data sheets, supplier recommendations, and studies on the chemical

class of 2-sulfonylpyrimidines to provide a thorough understanding of the compound's

characteristics.

Chemical and Physical Properties
5-Bromo-2-(methylsulphonyl)pyrimidine is a white crystalline powder. A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value

CAS Number 38275-48-8

Molecular Formula C₅H₅BrN₂O₂S

Molecular Weight 237.07 g/mol

Melting Point 130-133 °C

Appearance White crystalline powder

Recommended Storage and Handling
Proper storage and handling are crucial for maintaining the integrity and purity of 5-Bromo-2-
(methylsulphonyl)pyrimidine. The recommended conditions are summarized in Table 2.
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Condition Recommendation Rationale

Temperature

Store at room temperature in a

cool location.[1][2][3][4][5]

Some suppliers offer cold-

chain transportation,

suggesting refrigeration may

be an option for enhanced

long-term stability.

Prevents potential thermal

degradation.

Atmosphere

Store in a dry, well-ventilated

place.[1] Keep container tightly

closed.[1]

The sulfonylpyrimidine class

can be susceptible to

hydrolysis, making it important

to protect from moisture.

Light Store away from direct light.

While specific photostability

data is unavailable, it is a

general best practice for

complex organic molecules.

Handling

Handle in a well-ventilated

area.[1] Use personal

protective equipment (PPE),

including safety goggles and

gloves.[1]

To avoid inhalation and contact

with skin and eyes.

Stability Profile and Degradation Pathways
While a definitive stability profile for 5-Bromo-2-(methylsulphonyl)pyrimidine is not publicly

available, with some safety data sheets explicitly stating "no data available" for chemical

stability, an understanding of its potential degradation can be inferred from the chemistry of 2-

sulfonylpyrimidines.

Hydrolytic Stability: 2-Sulfonylpyrimidines are generally considered to have good aqueous

stability. However, they can undergo slow, time- and pH-dependent hydrolysis to form the

corresponding pyrimidin-2-ol byproduct. This reaction is more likely with derivatives containing

strong electron-withdrawing groups. The pyrimidine ring itself contributes to the relative stability
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compared to other heterocyclic systems like 1,3,5-triazine, which are highly susceptible to

hydrolysis.

Reactivity with Nucleophiles: A significant degradation pathway for 2-sulfonylpyrimidines is their

reaction with nucleophiles, particularly thiols. This occurs via a nucleophilic aromatic

substitution (SNAr) reaction, where the sulfonyl group is displaced. This reactivity is a key

consideration in experimental design, especially in biological assays containing free thiol

groups (e.g., from cysteine residues in proteins or glutathione in cell lysates).

The logical relationship between storage conditions and compound stability is illustrated in the

following diagram:
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Caption: Maintaining Compound Stability.

Experimental Protocols: Forced Degradation
Studies
To generate specific stability data for 5-Bromo-2-(methylsulphonyl)pyrimidine, forced

degradation studies are recommended. These studies intentionally stress the compound to

identify potential degradation products and pathways, which is crucial for developing stability-

indicating analytical methods. A general experimental workflow is proposed in Table 3, based

on ICH guidelines.
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Stress Condition Proposed Methodology Analytical Technique

Acid Hydrolysis

Dissolve the compound in a

suitable solvent and treat with

0.1 N HCl at room temperature

and elevated temperature

(e.g., 60 °C) for a defined

period.

HPLC-UV/MS to monitor for

the appearance of degradation

products.

Base Hydrolysis

Dissolve the compound in a

suitable solvent and treat with

0.1 N NaOH at room

temperature and elevated

temperature (e.g., 60 °C) for a

defined period.

HPLC-UV/MS to identify and

quantify any degradation.

Oxidative Degradation

Treat a solution of the

compound with a dilute

solution of hydrogen peroxide

(e.g., 3%) at room

temperature.

HPLC-UV/MS to assess

oxidative stability.

Thermal Degradation

Expose the solid compound to

elevated temperatures (e.g.,

80 °C, 100 °C) for a set

duration.

HPLC-UV/MS analysis of a

dissolved sample to check for

degradation.

Photostability

Expose a solution of the

compound and the solid

compound to a calibrated light

source (e.g., Xenon lamp)

providing both UV and visible

light. A dark control should be

run in parallel.

HPLC-UV/MS to determine

light sensitivity.

The following diagram outlines a typical workflow for conducting these forced degradation

studies:
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Forced Degradation Experimental Workflow
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Caption: Forced Degradation Workflow.

Conclusion
While specific, quantitative stability data for 5-Bromo-2-(methylsulphonyl)pyrimidine is not

readily available in the public domain, a conservative approach to storage and handling is

recommended. Storing the compound in a cool, dry, and dark environment with the container

tightly sealed will minimize the risk of potential degradation through hydrolysis or other
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pathways. Researchers are strongly encouraged to perform their own stability assessments,

such as the forced degradation studies outlined in this guide, to ensure the quality and

reliability of their experimental results. The reactivity of the 2-sulfonylpyrimidine core with

nucleophiles like thiols should also be a key consideration in the design of in vitro and in vivo

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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